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An In-depth Examination of the Molecular Structure, Properties, and Applications of a Key
Fluorinated Building Block

Perfluorooctanoyl chloride (PFOC), a significant member of the per- and polyfluoroalkyl
substances (PFAS) family, serves as a critical reactive intermediate in the synthesis of a wide
array of fluorinated compounds. Its unique properties, imparted by the extensive fluorination of
its carbon chain, make it a valuable tool in diverse fields, including materials science, polymer
chemistry, and drug development. This guide provides a detailed overview of its molecular
structure, physicochemical properties, spectroscopic signature, and applications, with a focus
on information relevant to scientific researchers and professionals in drug discovery and
development.

Molecular Structure and Chemical Formula

Perfluorooctanoyl chloride is an eight-carbon acyl chloride in which all hydrogen atoms on
the alkyl chain have been substituted with fluorine. This high degree of fluorination is central to
its characteristic properties.
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The molecular and structural formulas are as follows:

Molecular Formula: CsCIF150[1][2][3]

Linear Formula: CF3(CF2)sCOCI[4][5]

IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoyl chloride[2]

CAS Number: 335-64-8[2][3]

Synonyms: Pentadecafluorooctanoyl chloride, Perfluorooctanoic acid chloride,
Perfluorocaprylic chloride[2][3]

The structure consists of a linear seven-carbon perfluoroalkyl chain attached to a carbonyl
chloride group. The carbon-fluorine bonds are exceptionally strong, leading to high thermal and
chemical stability in the perfluoroalkyl portion of the molecule. The acyl chloride group,
however, is a highly reactive functional group, making PFOC an excellent reagent for
introducing the perfluorooctanoyl moiety into other molecules.

Diagram of the Synthesis of Perfluorooctanoyl Chloride from Perfluorooctanoic Acid

Perfluorooctanoic Acid Reaction Byproduct Sulfur Dioxide
(PFOA) (SO2)

Perfluorooctanoyl Chloride\
(PFOC) )ﬁ
Thionyl Chloride Reagent Byproduct Hydrogen Chloride
(SOCh) (HCI)

Click to download full resolution via product page

Caption: Synthesis of Perfluorooctanoyl Chloride.

Physicochemical and Spectroscopic Properties
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Perfluorooctanoyl chloride is a colorless liquid at room temperature.[4] Its high molecular
weight and the presence of the polar acyl chloride group result in a relatively high boiling point.
It is sensitive to moisture and reacts with water.[1][6]

Physicochemical Properties

A summary of the key physicochemical properties of perfluorooctanoyl chloride is presented
in the table below.

Property Value Reference(s)
Molecular Weight 432.51 g/mol [5]

Boiling Point 129-132 °C [1114]

Density 1.744 g/mL at 25 °C [1]

Refractive Index n20/D 1.3045 [1]

Vapor Pressure 8.01 mmHg at 25°C [1]

Melting Point Not available (liquid at room e

temp.)

- Reacts with water. Soluble in
Solubility ) [1107]
many organic solvents.

It is important to note that some sources may report a melting point of 74-75 °C with the solvent
benzene noted.[1] This is likely a crystallization point from a specific solvent and not the true
melting point of the pure compound, which is a liquid under standard conditions.

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of perfluorooctanoyl
chloride. Below is a summary of the expected spectroscopic data.

Mass Spectrometry (MS): The NIST WebBook provides a mass spectrum for
perfluorooctanoyl chloride.[2][3] Key fragments would arise from the cleavage of the carbon-
carbon bonds and the loss of the carbonyl chloride group.
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Infrared (IR) Spectroscopy: The IR spectrum of perfluorooctanoyl chloride is dominated by a
strong absorption band characteristic of the carbonyl (C=0) stretching of the acyl chloride
group, typically found in the range of 1785-1815 cm~1. Strong C-F stretching vibrations are also
expected in the region of 1100-1300 cm~1.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 13C NMR: The carbon spectrum will show distinct signals for each of the eight carbon atoms
due to their different chemical environments. The carbonyl carbon is the most deshielded,
appearing far downfield. The chemical shifts of the fluorinated carbons are significantly
affected by the attached fluorine atoms.

e F NMR: This is a particularly informative technique for fluorinated compounds.[8] The
spectrum of perfluorooctanoyl chloride will show multiple signals corresponding to the
different fluorine environments along the perfluoroalkyl chain. The terminal -CFs group will
have a distinct chemical shift from the -CF2- groups.

Experimental Protocols

Perfluorooctanoyl chloride is a key reagent in various chemical transformations, primarily
those involving acylation. Below are representative experimental protocols for its synthesis and
a common subsequent reaction.

Synthesis of Perfluorooctanoyl Chloride from
Perfluorooctanoic Acid

This protocol describes a general method for the synthesis of acyl chlorides from carboxylic
acids using thionyl chloride.[9]

Workflow for the Synthesis of Perfluorooctanoyl Chloride

Combine Perfluorooctanoic Acid Heat the mixture to reflux Remove excess Thionyl Chloride
and excess Thionyl Chloride by distillation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.biophysics.org/Portals/0/BPSAssets/Articles/gerig.pdf
https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://patents.google.com/patent/US6770783B1/en
https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1209173/docs?utm_src=pdf-body-img#perfluorooctanoyl-chloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Synthesis of Perfluorooctanoyl Chloride.

Materials:

o Perfluorooctanoic acid (PFOA)

e Thionyl chloride (SOCI2)

e Dry reaction vessel with a reflux condenser and a gas outlet to a scrubbing system
Procedure:

e In a dry reaction vessel, place perfluorooctanoic acid.

o Slowly add an excess of thionyl chloride (typically 2-3 equivalents).

e Heat the reaction mixture to reflux and maintain for several hours until the evolution of
hydrogen chloride and sulfur dioxide gas ceases.

« After the reaction is complete, carefully remove the excess thionyl chloride by distillation.

e The remaining crude perfluorooctanoyl chloride can be purified by fractional distillation
under reduced pressure.

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution of
toxic gases (HCIl and SOz). All glassware must be thoroughly dried to prevent hydrolysis of the
thionyl chloride and the product.

Esterification of an Alcohol with Perfluorooctanoyl
Chloride

This protocol outlines a general procedure for the synthesis of a perfluorinated ester.[10]

Workflow for the Esterification using Perfluorooctanoyl Chloride

Dissolve alcohol in a dry, Slowly add Perfluorooctanoyl Allow to warm to room temperature Aqueous work-up and Purify by chromatography
apyridine solvent Chloride at 0 °C and stir until completion extraction or distillation
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Click to download full resolution via product page

Caption: Esterification using Perfluorooctanoyl Chloride.

Materials:

An alcohol (e.g., ethanol)

Perfluorooctanoyl chloride

A dry, non-protic solvent (e.g., dichloromethane, diethyl ether)

A base (e.g., pyridine, triethylamine) to act as a scavenger for the HCI byproduct
Procedure:

» Dissolve the alcohol in the dry solvent in a reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon).

e Add the base to the solution.
e Cool the mixture in an ice bath to 0 °C.
e Slowly add perfluorooctanoyl chloride to the cooled solution with stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or until the reaction is complete (monitored by TLC or GC).

o Upon completion, the reaction mixture is typically washed with dilute acid, water, and brine to
remove the base and its salt.

e The organic layer is dried over an anhydrous drying agent (e.g., MgSOas or Na2S0a), filtered,
and the solvent is removed under reduced pressure.

e The resulting crude ester can be purified by distillation or column chromatography.

Applications in Research and Drug Development
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The unique properties of the perfluorooctyl group make perfluorooctanoyl chloride a valuable
reagent in several areas of research and development.

Logical Relationship of Perfluorooctanoyl Chloride's Properties and Applications
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Caption: Properties and Applications of PFOC.

» Fluoropolymers and Materials Science: Perfluorooctanoyl chloride is used to introduce
perfluoroalkyl chains into polymers, imparting properties such as high thermal and chemical
resistance, low surface energy (leading to hydrophobicity and oleophobicity), and unique
refractive indices. These materials have applications in coatings, electronics, and aerospace.

o Fluorosurfactants: The reaction of perfluorooctanoyl chloride with hydrophilic moieties is a
common route to synthesize fluorosurfactants. These surfactants are highly effective at
reducing surface tension and are used in a variety of applications, including fire-fighting
foams, emulsifiers, and coating additives.
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e Pharmaceutical and Agrochemical Intermediates: The incorporation of fluorine into drug
molecules is a well-established strategy in medicinal chemistry to enhance metabolic
stability, bioavailability, and binding affinity.[11] Perfluorooctanoyl chloride can be used to
introduce the perfluorooctyl group into potential drug candidates to modulate these
properties. While specific examples of its use in marketed drugs are not readily available in
public literature, its utility as a synthetic intermediate in this field is recognized.[12] The
presence of chlorine also makes it a part of a class of molecules widely used in drug
discovery.[13]

Safety and Handling

Perfluorooctanoyl chloride is a corrosive substance that can cause severe skin burns and
eye damage.[4] It is also moisture-sensitive and will react with water, including moisture in the
air, to produce hydrogen chloride gas.[6] Therefore, it should be handled with appropriate
personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-
ventilated fume hood. Containers should be kept tightly closed and stored in a dry environment.
In case of fire, carbon dioxide, dry chemical powder, or alcohol-resistant foam should be used.

[4]

In conclusion, perfluorooctanoyl chloride is a versatile and highly reactive chemical
intermediate that plays a crucial role in the synthesis of a wide range of fluorinated materials.
Its unique combination of a stable perfluoroalkyl chain and a reactive acyl chloride functional
group makes it an indispensable tool for researchers in materials science, polymer chemistry,
and the life sciences. A thorough understanding of its properties, reactivity, and handling
requirements is essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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